Cas no 1390916-02-5 ((Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide)

• Product Name: (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide
• CAS No: 1390916-02-5
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 6147619
• PubChem ID: 52711738
• Update Time: 2025-07-16

(Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide
• AKOS008801720
• 1390916-02-5

• Inchi： 1S/C20H19N5O2/c1-13-8-15(9-16(10-21)20(26)24-17-11-22-23-12-17)14(2)25(13)18-4-6-19(27-3)7-5-18/h4-9,11-12H,1-3H3,(H,22,23)(H,24,26)/b16-9-
• InChI Key： GXTLDGRQNOLOIH-SXGWCWSVSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=CC(/C=C(/C#N)\C(NC2C=NNC=2)=O)=C1C

Computed Properties

• Exact Mass: 361.15387487g/mol
• Monoisotopic Mass: 361.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide

Introduction to (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

(Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide, with the CAS number 1390916-02-5, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound's unique structural features, including the presence of a cyano group, a pyrazole moiety, and a dimethylpyrrole ring system, contribute to its multifaceted interactions with biological targets.

Thecyanogroup at the 2-position of the prop-2-enamide backbone introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with polar biological targets. This feature is particularly relevant in drug design, where solubility and bioavailability are critical factors. Additionally, the4-methoxyphenylsubstituent at the 1-position of the dimethylpyrrole ring adds another layer of complexity to the molecule's interactions. The methoxy group is known to modulate electronic properties and can influence binding affinity through hydrogen bonding or hydrophobic interactions.

Thedimethylpyrrol-3-ylring system is another key structural element that contributes to the compound's unique chemical profile. Pyrrole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethylation at the 2 and 5 positions of the pyrrole ring enhances stability while maintaining reactivity, making it an attractive scaffold for medicinal chemistry applications.

The presence of apyrazol-4-ylgroup at the N-position of the prop-2-enamide moiety further enriches the compound's structural diversity. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The integration of this moiety into the molecular framework suggests potential for modulating enzyme activity or interacting with specific protein targets.

In recent years, there has been significant interest in developing small molecules that can modulate enzyme activity through non-covalent interactions. TheZ-isomerof (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide is particularly noteworthy due to its potential to interact with biological targets in a specific orientation. The Z-isomer configuration can influence binding kinetics and thermodynamics, making it an important consideration in drug design.

The compound's potential applications extend to various therapeutic areas. For instance, its structural features may make it a viable candidate for inhibiting kinases or other enzymes involved in cancer progression. Additionally, its ability to interact with multiple biological targets suggests potential for developing multitarget drugs, which are increasingly recognized for their ability to provide synergistic therapeutic effects.

Recent studies have highlighted the importance of computational methods in predicting biological activity and optimizing molecular structures. In this context, (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-yl)prop-2-enamide has been subjected to various computational analyses to elucidate its binding modes and predict its biological activity. These studies have provided valuable insights into how structural modifications can influence biological outcomes, guiding further optimization efforts.

The synthesis of this compound also presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the desired framework efficiently while maintaining high purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various functional groups present in the molecule.

In conclusion, (Z)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(1H-pyrazol-4-y)prop--enamide represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its significance in addressing unmet medical needs is likely to grow.